Cas no 543713-42-4 (3-(3-methoxyphenyl)-1,2-oxazol-5-ylmethanamine)

• Product Name: 3-(3-methoxyphenyl)-1,2-oxazol-5-ylmethanamine
• CAS No: 543713-42-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD11215350
• CID: 4457225
• PubChem ID: 44141744
• Update Time: 2025-09-23

3-(3-methoxyphenyl)-1,2-oxazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-Methoxyphenyl)-1,2-oxazol-5-yl]methanamine
• 1-[3-(3-methoxyphenyl)-5-isoxazolyl]methanamine(SALTDATA: HCl)
• [3-(3-methoxyphenyl)isoxazol-5-yl]methylamine
• 1-[3-(3-methoxyphenyl)-5-isoxazolyl]methanamine
• [3-(3-methoxyphenyl)-1,2-oxazol-5-yl]methanamine
• 5-Isoxazolemethanamine, 3-(3-methoxyphenyl)-
• (3-(3-Methoxyphenyl)isoxazol-5-yl)methanamine
• 3-(3-methoxyphenyl)-1,2-oxazol-5-ylmethanamine
• AKOS005168705
• [3-(3-METHOXYPHENYL)-5-ISOXAZOLYL]METHANAMINE
• (3-(3-Methoxyphenyl)isoxazol-5-yl)methanamine hydrochloride
• BS-40060
• CS-0303079
• SCHEMBL2123497
• EN300-232104
• STK510153
• 543713-42-4

• MDL： MFCD11215350
• Inchi： 1S/C11H12N2O2/c1-14-9-4-2-3-8(5-9)11-6-10(7-12)15-13-11/h2-6H,7,12H2,1H3
• InChI Key： BQPRFFNPJCWFRY-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC(C2=CC=CC(OC)=C2)=N1

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.3Ų